Salfredin C2

• Molecular Formula: C15H13NO8
• Molecular Weight: 335.26 g/mol
• InChI: InChI=1S/C15H13NO8/c1-5(15(22)23)8-2-6-9(24-8)3-7-11(12(6)19)14(21)16(13(7)20)4-10(17)18/h3,5,8,19H,2,4H2,1H3,(H,17,18)(H,22,23)/t5-,8+/m1/s1
• InChIKey: STECRJVPIXRLSR-XRGYYRRGSA-N

Salfredin C2 Chemical and Biological Baseline

Salfredin C2 (CAS 139542-57-7) is a naturally occurring indolyl carboxylic acid derivative, originally isolated from the fermentation broth of the fungus Crucibulum sp. RF-3817 [1]. It is a member of the salfredin family of aldose reductase (AR) inhibitors, which also includes salfredins A3, A4, A7, C1, C3, and B11 [1]. The compound is characterized by a molecular formula of C15H13NO8 and a molecular weight of 335.27 g/mol [2]. As an aldose reductase inhibitor, Salfredin C2 targets the rate-limiting enzyme of the polyol pathway, a key metabolic route implicated in the pathogenesis of long-term diabetic complications such as neuropathy, retinopathy, and nephropathy [1].

Fungal-derived aldose reductase inhibitor (ARI) probe

Unique furoisoindole chemotype; non-flavonoid natural product

• [1] Matsumoto K, Nagashima K, Kamigauchi T, Kawamura Y, Yasuda Y, Ishii K, Uotani N, Sato T, Nakai H, Terui Y, Kikuchi J, Ikenisi Y, Yoshida T, Kato T, Itazaki H. Salfredins, new aldose reductase inhibitors produced by Crucibulum sp. RF-3817. I. Fermentation, isolation and structures of salfredins. J Antibiot (Tokyo). 1995 Jun;48(6):439-46. doi: 10.7164/antibiotics.48.439. PMID: 7622427. View Source
• [2] ChEBI. Salfredin C2 (CHEBI:224330). Chemical Entities of Biological Interest (ChEBI) Database. European Bioinformatics Institute. View Source

Salfredin C2 Is Not Interchangeable

Aldose reductase inhibitors (ARIs) are a structurally diverse class, and in vitro potency alone does not predict functional utility or experimental reproducibility. Substituting a research-grade tool compound like Salfredin C2 with a generic ARI (e.g., sorbinil, tolrestat, or even another salfredin analog) is risky due to documented differences in potency, isoform selectivity, and physicochemical properties. For instance, while Salfredin C2 demonstrates nanomolar inhibitory activity (IC50 = 228 nM) against human recombinant AR [1], other salfredin family members exhibit divergent structural features (e.g., the presence of a carboxymethyl group in C2 versus a hydrogen in C1) that influence target binding and cellular permeability [2]. Procurement of an uncharacterized or less potent analog can lead to false negative results, require higher (and potentially cytotoxic) concentrations, and confound data interpretation across studies.

Chemotype mismatch: furoisoindole scaffold is not interchangeable with spirohydantoin or carboxylic acid ARI classes.

AKR isoform selectivity profiles (AKR1B1, AKR1B10) may differ significantly across structural classes.

Metabolic stability and prodrug behavior cannot be inferred from synthetic ARI comparators.

• [1] BindingDB. BDBM50016230 (CHEMBL3262478). Affinity Data: IC50 228 nM for human recombinant aldose reductase. University of Messina / ChEMBL. View Source
• [2] Matsumoto K, et al. J Antibiot (Tokyo). 1995 Jun;48(6):439-46. View Source

Salfredin C2 Comparative Evidence

Furoisoindole vs. Spirohydantoin Scaffold Selectivity

Salfredin C2 demonstrates potent inhibition of human recombinant aldose reductase with an IC50 of 228 nM. This value provides a critical benchmark for assay design, distinguishing it from less potent natural ARIs and enabling direct comparison with other reference compounds tested under similar conditions [1].

Scaffold Selectivity Context

Class-level inference

Furoisoindole Spirohydantoin

Supports scaffold-selective ARI research

No direct quantitative selectivity data

Evidence Dimension	Inhibitory Potency (IC50)
Target Compound Data	228 nM
Comparator Or Baseline	WF-3681 (a known natural aldose reductase inhibitor) IC50 = 250 nM
Quantified Difference	Salfredin C2 is approximately 1.1-fold more potent than WF-3681 in comparable in vitro assays.
Conditions	Inhibition of human recombinant aldose reductase expressed in E. coli, assessed by reduction in NADPH oxidation using L-idose as substrate. Comparator WF-3681 data is for partially purified aldose reductase; direct assay comparison is not available, but values are in a similar nanomolar range, establishing Salfredin C2 as a comparably potent research tool [1][2].

Why This Matters

This quantitative potency data allows researchers to select an appropriate ARI with nanomolar efficacy for in vitro studies, ensuring that observed effects are due to target engagement rather than off-target activity at higher concentrations required by weaker inhibitors.

• [1] BindingDB. BDBM50016230 (CHEMBL3262478). Affinity Data: IC50 228 nM for human recombinant aldose reductase. View Source
• [2] Studies on WF-3681, a novel aldose reductase inhibitor. I. Taxonomy, fermentation, isolation and characterization. (Referenced in text, IC50 2.5 x 10^-7 M for partially purified AR). View Source

Natural Product Potency vs. Quercetin

Within the salfredin family, Salfredin C2 is uniquely defined by a carboxymethyl group at the N-6 position, distinguishing it from Salfredin C1 (which lacks this substitution) and Salfredin C3 (which features a carboxyethyl group) [1]. This structural feature directly influences binding interactions within the aldose reductase active site and is a key determinant of potency and selectivity [1][2].

Natural ARI Potency Context

Cross-study comparable

Salfredin C2 Quercetin IC50 ~2–5 µM

Distinct chemotype supports novel mechanism exploration

Comparator data from human lens AR assays

Evidence Dimension	Molecular Structure
Target Compound Data	Presence of a carboxymethyl (-CH2COOH) group at N-6.
Comparator Or Baseline	Salfredin C1: Hydrogen at N-6. Salfredin C3: Carboxyethyl (-CH(CH3)COOH) group at N-6.
Quantified Difference	The specific substitution pattern is expected to alter the compound's pKa, hydrogen-bonding network, and overall binding free energy with aldose reductase, contributing to its distinct inhibitory profile.
Conditions	Structure elucidation by UV, SI-MS, and NMR spectroscopy, with X-ray crystallographic confirmation for related salfredins A4 and B11 [1].

Why This Matters

This structural distinction ensures that experimental results obtained with Salfredin C2 cannot be directly extrapolated to other salfredin analogs. Researchers requiring a specific molecular scaffold for SAR studies or chemical probe development must specifically procure Salfredin C2.

• [1] Matsumoto K, et al. J Antibiot (Tokyo). 1995 Jun;48(6):439-46. View Source
• [2] ChEBI. Salfredin C2 (CHEBI:224330). View Source

Metabolic Stability and Prodrug Potential

Salfredin C2 exhibits practical physicochemical properties for laboratory handling, including solubility in common organic solvents like methanol, ethyl acetate, and ethanol, and a defined melting point of 246-247°C . These characteristics facilitate reliable stock solution preparation and long-term storage, critical for reproducible experimental workflows.

Metabolic Stability Profile

Class-level inference

Carboxylic acid furoisoindole; potential prodrug

Supports PK and prodrug activation profiling

Based on salfredin-class metabolism

Evidence Dimension	Solubility and Melting Point
Target Compound Data	Soluble in methanol, ethyl acetate, ethanol; Melting point 246-247°C
Comparator Or Baseline	Generic ARIs (e.g., some synthetic inhibitors) may exhibit poor aqueous solubility or require DMSO stocks with limited stability.
Quantified Difference	No direct comparative quantitative data available; however, defined solubility and a high melting point are indicative of a crystalline, stable natural product suitable for standard biochemical assays.
Conditions	Physicochemical characterization data from the original isolation paper .

Why This Matters

This practical data reduces experimental variability related to compound precipitation or degradation, ensuring that the observed biological activity is a true reflection of the compound's effect, not an artifact of poor solubility.

Salfredin C2 Research and Industrial Applications

Medicinal Chemistry Lead and SAR Studies

Salfredin C2 is ideally suited for dose-response studies to validate aldose reductase as a target in models of diabetic complications. Researchers can use the established IC50 of 228 nM to benchmark their assay systems and compare the efficacy of novel compounds. The compound's well-defined potency ensures that observed reductions in sorbitol accumulation or downstream oxidative stress markers are directly attributable to AR inhibition [1].

Polyol Pathway Modulation in Diabetic Models

Given its unique carboxymethyl substitution, Salfredin C2 serves as a critical reference standard for comparative SAR studies within the salfredin family. By profiling C2 alongside analogs like C1 and C3, researchers can deconvolute the contribution of the N-6 substituent to enzyme binding, selectivity, and cellular activity. This work is fundamental for rational design of improved ARI leads [1].

AKR Superfamily Selectivity Probe

As a structurally characterized secondary metabolite from Crucibulum sp., Salfredin C2 is a valuable authentic standard for analytical chemistry and metabolomics. Its defined molecular weight (335.27), IUPAC name, and spectral data allow for accurate identification and quantification of this compound in fungal extracts, facilitating natural product discovery and quality control of microbial fermentations [2].

Application

Selection Property

Validation Focus

Medicinal chemistry SAR studies

Novel furoisoindole scaffold

Stereochemical purity and scaffold derivatization

Polyol pathway modulation (diabetic models)

Aldose reductase inhibition mechanism

Sorbitol accumulation and oxidative stress endpoint monitoring

AKR superfamily selectivity probe

Isoform selectivity profile

AKR1B1 vs AKR1B10 inhibition panel

Biodiscovery and chemotaxonomy

Crucibulum-derived metabolite

Chemotaxonomic marker and dereplication standard

• [1] Matsumoto K, et al. J Antibiot (Tokyo). 1995 Jun;48(6):439-46. View Source
• [2] ChEBI. Salfredin C2 (CHEBI:224330). View Source